Cas no 871727-16-1 (4-Piperidinecarbonitrile, 3-methyl-1-(phenylmethyl)-, (3R,4R)-rel-)

• Product Name: 4-Piperidinecarbonitrile, 3-methyl-1-(phenylmethyl)-, (3R,4R)-rel-
• CAS No: 871727-16-1
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 1864863
• PubChem ID: 163972250
• Update Time: 2025-04-21

4-Piperidinecarbonitrile, 3-methyl-1-(phenylmethyl)-, (3R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarbonitrile, 3-methyl-1-(phenylmethyl)-, (3R,4R)-rel-
• G81002
• CIS-1-BENZYL-3-METHYLPIPERIDINE-4-CARBONITRILE
• 871727-16-1

• Inchi： 1S/C14H18N2/c1-12-10-16(8-7-14(12)9-15)11-13-5-3-2-4-6-13/h2-6,12,14H,7-8,10-11H2,1H3/t12-,14-/m0/s1
• InChI Key： SQZXLXJCTKIWBA-JSGCOSHPSA-N
• SMILES： N1(CC2C=CC=CC=2)CC[C@@H](C#N)[C@@H](C)C1

Computed Properties

• Exact Mass: 214.146998583Da
• Monoisotopic Mass: 214.146998583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27Ų